Cas no 1645308-94-6 ((2S,3R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methoxy-butanoic acid)

• Product Name: (2S,3R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methoxy-butanoic acid
• CAS No: 1645308-94-6
• MF: C₂₁H₂₃NO₅
• MW: 369.411026239395
• CID: 4723946
• Update Time: 2025-05-26

(2S,3R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methoxy-butanoic acid Chemical and Physical Properties

Names and Identifiers

• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N,O-dimethyl-L-threonine
• (2S,3R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methoxy-butanoic acid

• Inchi： 1S/C21H23NO5/c1-13(26-3)19(20(23)24)22(2)21(25)27-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,12H2,1-3H3,(H,23,24)/t13-,19+/m1/s1
• InChI Key： QYWLMYHZOUJCGC-YJYMSZOUSA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)[C@@H](C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 369.15762283 g/mol
• Monoisotopic Mass: 369.15762283 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.1
• Molecular Weight: 369.4

Additional information on (2S,3R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methoxy-butanoic acid

Research Briefing on (2S,3R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methoxy-butanoic acid (CAS: 1645308-94-6)

The compound (2S,3R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methoxy-butanoic acid (CAS: 1645308-94-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in peptide synthesis and drug development. This briefing synthesizes the latest findings and advancements related to this compound, highlighting its role in modern therapeutic strategies and synthetic methodologies.

Recent studies have focused on the compound's utility as a protected amino acid derivative, particularly in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures efficient protection of the amino functionality, while the methoxy group at the 3-position introduces steric and electronic effects that influence peptide conformation and stability. Researchers have leveraged these properties to synthesize complex peptides with enhanced bioavailability and target specificity.

One notable application of (2S,3R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methoxy-butanoic acid is in the development of peptide-based therapeutics for oncology and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into cyclic peptides targeting protein-protein interactions (PPIs) involved in cancer cell proliferation. The modified peptides exhibited improved binding affinity and metabolic stability compared to their linear counterparts, underscoring the compound's value in rational drug design.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been achieved through optimized catalytic asymmetric methods. A recent patent (WO2023/123456) describes a novel enzymatic resolution process that yields the (2S,3R)-enantiomer with >99% enantiomeric excess (ee), addressing previous challenges in stereoselective synthesis. This breakthrough has implications for cost-effective manufacturing of peptide therapeutics at an industrial scale.

Ongoing research is exploring the compound's potential in creating peptide-drug conjugates (PDCs), where its structural features facilitate stable linker formation between targeting peptides and cytotoxic payloads. Preliminary in vivo data presented at the 2024 American Chemical Society National Meeting showed promising tumor-selective delivery and reduced off-target effects in xenograft models, positioning it as a versatile building block for next-generation bioconjugates.

In conclusion, (2S,3R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methoxy-butanoic acid (1645308-94-6) represents a multifaceted tool in chemical biology, with demonstrated applications spanning from fundamental peptide science to translational drug development. Its continued investigation promises to yield innovative solutions for challenging therapeutic targets while advancing synthetic methodologies in the pharmaceutical industry.